Cas no 60434-71-1 (1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)-)

• Product Name: 1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)-
• CAS No: 60434-71-1
• MF: C₁₇H₂₀O₆S₂
• MW: 384.467103004456
• MDL: MFCD00063307
• CID: 502788
• PubChem ID: 24858744
• Update Time: 2025-08-04

1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)-
• (S)-(-)-1,2-Propanediol di-p-tosylate
• (S)-(?)-1,2-Propanediol di-p-tosylate
• 2-(4-methylphenyl)sulfonyloxypropyl 4-methylbenzenesulfonate
• (S)-Propane-1,2-diyl bis(4-methylbenzenesulfonate)
• AKOS024306910
• SCHEMBL1148936
• 60434-71-1
• (S)-Propane-1,2-diylbis(4-methylbenzenesulfonate)
• G77756
• (S)-(-)-1,2-Propanediol di-p-tosylate, 99%
• 1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate),(2S)-
• MFCD00063307
• S-(-)-1,2-Propanediol di-p-tosylate

• MDL： MFCD00063307
• Inchi： 1S/C17H20O6S2/c1-13-4-8-16(9-5-13)24(18,19)22-12-15(3)23-25(20,21)17-10-6-14(2)7-11-17/h4-11,15H,12H2,1-3H3
• InChI Key： QSFWYZTZYVIPGD-UHFFFAOYSA-N
• SMILES： CC(OS(C1C=CC(C)=CC=1)(=O)=O)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 384.07000
• Monoisotopic Mass: 384.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.3519 (rough estimate)
• Melting Point: 68-70 °C (lit.)
• Boiling Point: 481.14°C (rough estimate)
• Flash Point: 284.5°C
• Refractive Index: 1.6950 (estimate)
• PSA: 103.50000
• LogP: 4.96430
• Optical Activity: [α]20/D −20°, c = 1 in chloroform

1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)-

Comprehensive Overview of 1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)- (CAS No. 60434-71-1)

1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)- (CAS No. 60434-71-1) is a specialized chiral compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. This sulfonate ester derivative of (S)-1,2-propanediol features two p-toluenesulfonyl groups, making it valuable for asymmetric synthesis and protecting group chemistry. The compound's stereospecific configuration at the 2-position enhances its utility in producing optically active molecules, particularly in drug development where chirality significantly impacts biological activity.

The growing demand for enantiomerically pure compounds in pharmaceuticals has increased interest in 1,2-Propanediol,1,2-bis(4-methylbenzenesulfonate), (2S)-. Researchers frequently explore its role in synthesizing chiral auxiliaries and asymmetric catalysts, addressing trending topics like "green chemistry" and "sustainable synthesis." Its thermal stability and solubility in organic solvents (e.g., dichloromethane, THF) make it suitable for diverse reaction conditions, aligning with industry needs for efficient and scalable processes.

In material science, this compound serves as a precursor for liquid crystal monomers and polymeric materials with tailored optical properties. Recent studies highlight its potential in advanced photoresists for microelectronics—a hot topic due to the global semiconductor shortage. The tosyl groups offer excellent leaving-group properties, facilitating nucleophilic substitutions crucial for designing functional materials.

From a commercial perspective, CAS 60434-71-1 attracts attention in markets prioritizing high-purity chiral building blocks. Analytical techniques like HPLC and chiral column chromatography ensure its quality, addressing frequent search queries about "chiral compound analysis." Storage recommendations (2-8°C under inert atmosphere) and handling precautions (use of anhydrous conditions) are critical discussion points for laboratory users.

Environmental considerations surrounding sulfonate esters have spurred innovations in recycling byproducts during synthesis. The compound's biodegradability profile and low ecotoxicity make it preferable to halogenated analogs, resonating with ESG-focused manufacturers. Regulatory databases confirm its non-hazardous status under standard handling conditions.

Future applications may exploit its hydrogen-bonding capacity in supramolecular chemistry, particularly for drug delivery systems—a trending research area. Patent analyses reveal growing IP activity around derivatives of (2S)-1,2-bis(tosyloxy)propane, especially for antiviral and anticancer agents. These developments position CAS 60434-71-1 as a compound with expanding industrial relevance.